Cas no 168084-95-5 (3-[(3-chlorophenyl)methoxy]benzaldehyde)

• Product Name: 3-[(3-chlorophenyl)methoxy]benzaldehyde
• CAS No: 168084-95-5
• MF: C₁₄H₁₁ClO₂
• MW: 246.688943147659
• MDL: MFCD03422450
• CID: 880049
• Update Time: 2026-04-29

3-[(3-chlorophenyl)methoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-((3-Chlorobenzyl)oxy)benzaldehyde
• 3-[(3-Chlorobenzyl)oxy]benzaldehyde
• 3-[(3-chlorobenzyl)oxy]benzaldehyde(SALTDATA: FREE)
• AC1MYWNU
• ALBB-001280
• BBL014010
• CTK4D2862
• MolPort-000-889-751
• SBB020851
• STK347074
• 1268671
• IVK
• IVK/1268671
• 3-[(3-chlorophenyl)methoxy]benzaldehyde

• MDL： MFCD03422450
• Inchi： InChI=1S/C14H11ClO2/c15-13-5-1-4-12(7-13)10-17-14-6-2-3-11(8-14)9-16/h1-9H,10H2
• InChI Key： BCUFZCBDHLSTBG-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)Cl)COC2=CC=CC(=C2)C=O

Computed Properties

• Exact Mass: 246.04483
• Monoisotopic Mass: 246.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 1.247
• Boiling Point: 386.7°C at 760 mmHg
• Flash Point: 161°C
• Refractive Index: 1.615
• PSA: 26.3
• LogP: 3.73150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-[(3-chlorophenyl)methoxy]benzaldehyde

Research Brief on 3-[(3-chlorophenyl)methoxy]benzaldehyde (CAS: 168084-95-5) in Chemical Biology and Pharmaceutical Applications

3-[(3-chlorophenyl)methoxy]benzaldehyde (CAS: 168084-95-5) is a synthetic aromatic aldehyde derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its chloro-substituted phenylmethoxy group, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. Recent studies have explored its potential as a key building block in medicinal chemistry, with a focus on its role in modulating biological targets and its pharmacokinetic properties.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the application of 3-[(3-chlorophenyl)methoxy]benzaldehyde in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The researchers demonstrated that derivatives of this compound exhibited selective binding affinity to the p53-MDM2 interaction site, a critical pathway in tumor suppression. The study reported an IC50 value of 0.8 µM for the lead compound, suggesting promising therapeutic potential. Further structural optimization efforts are underway to improve bioavailability and reduce off-target effects.

In the field of neurodegenerative disease research, a team from the University of Cambridge recently investigated the neuroprotective properties of 3-[(3-chlorophenyl)methoxy]benzaldehyde derivatives. Their findings, published in ACS Chemical Neuroscience (2024), revealed that certain structural analogs of this compound could effectively cross the blood-brain barrier and attenuate oxidative stress in neuronal cells. The mechanism of action appears to involve modulation of the Nrf2-ARE pathway, with particular efficacy observed in models of Parkinson's disease. These results position the compound as a potential scaffold for developing new neuroprotective agents.

From a synthetic chemistry perspective, recent advances have been made in the green synthesis of 3-[(3-chlorophenyl)methoxy]benzaldehyde. A 2024 paper in Green Chemistry described a novel biocatalytic approach using engineered aryl-aldehyde dehydrogenases, achieving a 92% yield with significantly reduced environmental impact compared to traditional methods. This development addresses growing concerns about sustainable pharmaceutical manufacturing while maintaining the high purity required for biomedical applications.

Pharmacokinetic studies conducted in 2023-2024 have provided new insights into the metabolic fate of 3-[(3-chlorophenyl)methoxy]benzaldehyde derivatives. Mass spectrometry analyses identified three primary metabolites, with the aldehyde group undergoing rapid oxidation to the corresponding carboxylic acid in vivo. These findings have important implications for drug design, suggesting that prodrug strategies or structural modifications may be necessary to optimize therapeutic efficacy. Current research is exploring various formulation approaches to enhance the compound's stability and bioavailability.

The compound's potential extends beyond therapeutic applications. Recent work published in Chemical Communications (2024) demonstrated its utility as a fluorescent probe for detecting reactive oxygen species in cellular systems. The unique electronic properties imparted by the chlorophenylmethoxy substitution pattern make it particularly sensitive to oxidative environments, offering researchers a new tool for studying redox biology in real-time.

As research into 3-[(3-chlorophenyl)methoxy]benzaldehyde continues to advance, several challenges remain to be addressed. These include improving selectivity for specific biological targets, optimizing synthetic routes for large-scale production, and fully characterizing its safety profile. However, the compound's demonstrated versatility and the growing body of positive research findings suggest it will remain an important focus of chemical biology and pharmaceutical development in the coming years.